Ethyl 4-chloro-2-(piperidin-1-YL)pyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-chloro-2-piperidin-1-ylpyrimidine-5-carboxylate
• InChI: InChI=1S/C12H16ClN3O2/c1-2-18-11(17)9-8-14-12(15-10(9)13)16-6-4-3-5-7-16/h8H,2-7H2,1H3
• InChI Key: BNEXRBHAQPGEGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1Cl)N2CCCCC2
• Molecular Formula: C12H16ClN3O2
• DSSTOX Substance ID: DTXSID60674802
• Molecular Weight: 269.73 g/mol
• CAS RN: 34750-24-8

Description

Ethyl 4-chloro-2-(piperidin-1-YL)pyrimidine-5-carboxylate is a compound that belongs to the class of organic compounds known as piperidinecarboxylic acids. These are compounds containing a piperidine ring which bears a carboxylic acid group. Piperidine derivatives are present in more than twenty classes of pharmaceuticals.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of Ethyl 4-chloro-2-(piperidin-1-YL)pyrimidine-5-carboxylate is represented by the formula C12H16ClN3O2.

Scientific Research Applications

• Pharmaceutical Industry

  • Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.
  • Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
  • The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

• Neuroprotection

  • Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.
  • A series of novel triazole-pyrimidine-based compounds were designed, synthesized and characterized.
  • The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties.

• Antibacterial Activity

  • A new series of novel 1,3-thiazolidine pyrimidine derivatives were developed and carried out its antibacterial activity against 14 bacterial strains.

• Neuroprotection and Anti-neuroinflammatory Agents

  • A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized.
  • These compounds have shown promising neuroprotective and anti-inflammatory properties.
  • Among the 14 synthesized compounds, ZA3-ZA5, ZB2-ZB6, and intermediate S5 showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.
  • Six compounds (ZA2 to ZA6 and intermediate S5) exhibited promising neuroprotective activity by reduced expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells.

• Drug Design

  • Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.
  • Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
  • The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

• Antibacterial Activity

  • A new library of pyrazolo [3,4- d ]pyrimidine derivatives was synthesized and screened for its antibacterial activity against two Gram-negative strains of bacteria: Pseudomonas aeruginosa and Klebsiella pneumonia and two Gram-positive bacteria: Staphylococcus aureus and Enterococcus raffinosus L.
  • Among the tested compounds, compounds a27 and a28 exhibited higher antibacterial activity than the standard drugs.

• Anticancer Activity

  • Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.
  • A series of novel triazole-pyrimidine-based compounds were designed, synthesized and characterized.
  • The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties.

• Antioxidant Activity

  • Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.
  • A series of novel triazole-pyrimidine-based compounds were designed, synthesized and characterized.
  • The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties.

• Antimicrobial Activity

  • Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.
  • A series of novel triazole-pyrimidine-based compounds were designed, synthesized and characterized.
  • The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties.